Cas no 884849-08-5 (5-BENZOXAZOLECARBOXYLIC ACID, 2-(3-CARBOXYPHENYL)-)

• Product Name: 5-BENZOXAZOLECARBOXYLIC ACID, 2-(3-CARBOXYPHENYL)-
• CAS No: 884849-08-5
• MF: C₁₅H₉NO₅
• MW: 283.235664129257
• CID: 3321400
• PubChem ID: 11652101
• Update Time: 2025-04-21

5-BENZOXAZOLECARBOXYLIC ACID, 2-(3-CARBOXYPHENYL)- Chemical and Physical Properties

Names and Identifiers

• 5-BENZOXAZOLECARBOXYLIC ACID, 2-(3-CARBOXYPHENYL)-
• DB-163064
• 2-(3-Carboxyphenyl)benzo[d]oxazole-5-carboxylic acid
• 884849-08-5
• SCHEMBL1675525
• AKOS000299655

• Inchi： 1S/C15H9NO5/c17-14(18)9-3-1-2-8(6-9)13-16-11-7-10(15(19)20)4-5-12(11)21-13/h1-7H,(H,17,18)(H,19,20)
• InChI Key： WRJDBTHFPVBVBT-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=C(C(=O)O)C=2)=NC2C=C(C(=O)O)C=CC1=2

Computed Properties

• Exact Mass: 283.04807239Da
• Monoisotopic Mass: 283.04807239Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 101Ų